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Compound of Interest

Compound Name: 2,2-Dihydroxyacetic acid

Cat. No.: B118204 Get Quote

Technical Support Center: 2,2-Dihydroxyacetic
Acid
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to ensure the refinement of experimental protocols for reproducible results

with 2,2-dihydroxyacetic acid.

Frequently Asked Questions (FAQs)
1. What is 2,2-dihydroxyacetic acid and what are its common synonyms?

2,2-dihydroxyacetic acid is an organic compound that is both an aldehyde and a carboxylic

acid.[1][2] It is also commonly known as glyoxylic acid monohydrate or formylformic acid.[2][3]

[4] In aqueous solutions, it exists in equilibrium with its hydrate form.[5]

2. What are the primary applications of 2,2-dihydroxyacetic acid in research?

It serves as a key intermediate in the glyoxylate cycle, which allows certain organisms to

convert fatty acids into carbohydrates.[3][4] It is also used in organic synthesis for producing

pharmaceuticals and agrochemicals.[3] Additionally, it is studied for its role in the formation of

advanced glycation end-products (AGEs), which are implicated in diabetic complications and

aging.[3]
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3. What are the recommended storage and handling conditions for 2,2-dihydroxyacetic acid?

Due to its hygroscopic and reactive nature, stringent storage and handling are crucial.[2][3] For

detailed storage temperatures and durations, please refer to the data table below. Always

handle the compound in a well-ventilated area, preferably under a chemical fume hood, and

use appropriate personal protective equipment (PPE), including gloves, goggles, and a lab

coat, to avoid skin and eye contact.[3][6][7]

4. Is 2,2-dihydroxyacetic acid hazardous?

Yes, 2,2-dihydroxyacetic acid is classified as a corrosive substance that can cause severe

skin burns and eye damage.[7][8] It may also cause an allergic skin reaction.[8] Ensure to

consult the Safety Data Sheet (SDS) before use and handle it with appropriate safety

precautions.[6][7]

Troubleshooting Guide
Issue 1: Inconsistent or unexpected experimental results.

Question: My results vary significantly between experiments. What could be the cause?

Answer: Inconsistency often stems from the hydration of 2,2-dihydroxyacetic acid in

aqueous solutions. The aldehyde form is in equilibrium with its geminal diol hydrate, and the

position of this equilibrium can be influenced by pH and temperature, altering the

compound's reactivity.[3][5] Ensure that your solution's pH is consistent across all

experiments. It is also critical to use a fresh solution for each experiment, as the compound

can degrade over time.

Question: I am observing low reactivity in my experiments. Why might this be happening?

Answer: Low reactivity can be due to the compound's instability. Avoid exposure to moisture,

light, and incompatible materials like strong oxidizers.[3] Storing the compound as a powder

at -20°C is recommended to maintain its stability.[3] For stock solutions, preparing them fresh

and storing them at -80°C for up to 6 months or -20°C for up to 1 month is advised.[9][10]

Issue 2: Difficulty in dissolving the compound.

Question: I'm having trouble dissolving 2,2-dihydroxyacetic acid. What can I do? Answer:

While 2,2-dihydroxyacetic acid is soluble in water and DMSO, dissolution can sometimes
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be slow.[2][10] To aid dissolution, you can gently heat the solution to 37°C or use an

ultrasonic bath for a short period.[10] If you observe any precipitation or phase separation,

heating and sonication can help achieve a clear solution.[9]

Issue 3: Concerns about compound purity and stability.

Question: How can I ensure the purity of my 2,2-dihydroxyacetic acid? Answer: Purity can

be assessed using analytical techniques such as HPLC, LC-MS, and NMR.[11] It is

recommended to obtain a Certificate of Analysis (COA) from your supplier.[12]

Question: How stable is 2,2-dihydroxyacetic acid in solution? Answer: The stability of 2,2-
dihydroxyacetic acid in solution is a critical factor. It is recommended to prepare solutions

fresh for each experiment. If storage is necessary, aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles and store at -80°C (for up to 6 months) or

-20°C (for up to 1 month).[9][10]

Data Presentation
Table 1: Physical and Chemical Properties of 2,2-Dihydroxyacetic Acid

Property Value

CAS Number 563-96-2[3][8]

Molecular Formula C₂H₄O₄[3][8]

Molecular Weight 92.05 g/mol [3][8]

Physical Form White to pale yellow solid or semi-solid

Melting Point 49-52°C

Solubility Soluble in water and DMSO[2][10]

Table 2: Recommended Storage Conditions
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Form Temperature Duration Special Conditions

Powder -20°C[3] Long-term

Store in an airtight

container to prevent

degradation.[3]

Stock Solution -80°C[9][10] Up to 6 months

Store under nitrogen.

[9] Avoid repeated

freeze-thaw cycles.

[10]

Stock Solution -20°C[9][10] Up to 1 month

Store under nitrogen.

[9] Avoid repeated

freeze-thaw cycles.

[10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out 9.205 mg of 2,2-dihydroxyacetic acid powder in a sterile

microcentrifuge tube.

Dissolution: Add 10 mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. If needed, use a short

sonication step to ensure complete dissolution.[9][10]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for

long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[9][10]

Protocol 2: General Workflow for Studying Advanced Glycation End-product (AGE) Formation

This protocol outlines a general method for investigating the role of 2,2-dihydroxyacetic acid
in forming AGEs with a model protein like bovine serum albumin (BSA).[3]

Reagent Preparation:
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Prepare a solution of BSA in a phosphate buffer (pH 7.4).

Prepare a fresh solution of 2,2-dihydroxyacetic acid in the same buffer.

Incubation:

Mix the BSA solution with the 2,2-dihydroxyacetic acid solution.

Include a negative control (BSA in buffer alone) and a positive control (e.g., BSA with

glucose).[3]

Incubate the mixtures under physiological conditions (e.g., 37°C) for a specified period.[3]

Analysis:

At various time points, take aliquots from each mixture.

Analyze for AGE formation using techniques like fluorescence spectroscopy to detect

AGE-specific fluorophores or LC-MS/MS to quantify specific AGEs like

carboxymethyllysine (CML).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2-Dihydroxyacetic acid | Endogenous Metabolite | TargetMol [targetmol.com]

2. CAS 563-96-2: Glyoxylic acid monohydrate | CymitQuimica [cymitquimica.com]

3. 2,2-dihydroxyacetic Acid | Benchchem [benchchem.com]

4. 2,2-Dihydroxyacetic acid - TargetMol Chemicals Inc [bioscience.co.uk]

5. Glyoxylic acid - Wikipedia [en.wikipedia.org]

6. assets.thermofisher.com [assets.thermofisher.com]

7. fishersci.com [fishersci.com]

8. 2,2-Dihydroxyacetic acid | C2H4O4 | CID 2723641 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. glpbio.com [glpbio.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b118204?utm_src=pdf-body-img
https://www.benchchem.com/product/b118204?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/2%2C2-dihydroxyacetic%20acid
https://cymitquimica.com/cas/563-96-2/
https://www.benchchem.com/product/b7802653
https://www.bioscience.co.uk/product~1531839
https://en.wikipedia.org/wiki/Glyoxylic_acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL14980~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2005:08:38~~Glycolic%20acid%20%20ca%2066-70%%20aqueous%20solution~~
https://www.fishersci.com/store/msds?partNumber=AC120171000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dihydroxyacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dihydroxyacetic-acid
https://www.medchemexpress.com/2-2-dihydroxyacetic-acid.html
https://www.glpbio.com/2-2-dihydroxyacetic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. 563-96-2|2,2-Dihydroxyacetic acid|BLD Pharm [bldpharm.com]

12. glpbio.com [glpbio.com]

To cite this document: BenchChem. [refinement of experimental protocols for reproducible
results with 2,2-dihydroxyacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118204#refinement-of-experimental-protocols-for-
reproducible-results-with-2-2-dihydroxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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